Cas no 113615-78-4 (1-chloro-2-isocyanato-3-methoxybenzene)

• Product Name: 1-chloro-2-isocyanato-3-methoxybenzene
• CAS No: 113615-78-4
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD18393604
• CID: 2611234
• PubChem ID: 10241476
• Update Time: 2025-04-21

1-chloro-2-isocyanato-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-isocyanato-3-methoxybenzene
• 113615-78-4
• EN300-1985306
• DB-147404
• DTXSID10437146
• Benzene, 1-chloro-2-isocyanato-3-methoxy-

• MDL： MFCD18393604
• Inchi： 1S/C8H6ClNO2/c1-12-7-4-2-3-6(9)8(7)10-5-11/h2-4H,1H3
• InChI Key： AXFVCCBIHVSULB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1N=C=O)OC

Computed Properties

• Exact Mass: 183.0087061Da
• Monoisotopic Mass: 183.0087061Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines